![molecular formula C28H26ClNO4 B1508663 Methyl 2-[(3S)-3-[3-[(E)-2-(7-chloro-2-quinolinyl)vinyl]phenyl]-3-hydroxypropyl]benzoate monohydrate CAS No. 287930-78-3](/img/structure/B1508663.png)
Methyl 2-[(3S)-3-[3-[(E)-2-(7-chloro-2-quinolinyl)vinyl]phenyl]-3-hydroxypropyl]benzoate monohydrate
Overview
Description
Methyl 2-[(3S)-3-[3-[(E)-2-(7-chloro-2-quinolinyl)vinyl]phenyl]-3-hydroxypropyl]benzoate monohydrate is a useful research compound. Its molecular formula is C28H26ClNO4 and its molecular weight is 476.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties
CAS No. |
287930-78-3 |
|---|---|
Molecular Formula |
C28H26ClNO4 |
Molecular Weight |
476.0 g/mol |
IUPAC Name |
methyl 2-[(3S)-3-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-hydroxypropyl]benzoate;hydrate |
InChI |
InChI=1S/C28H24ClNO3.H2O/c1-33-28(32)25-8-3-2-6-20(25)12-16-27(31)22-7-4-5-19(17-22)9-14-24-15-11-21-10-13-23(29)18-26(21)30-24;/h2-11,13-15,17-18,27,31H,12,16H2,1H3;1H2/b14-9+;/t27-;/m0./s1 |
InChI Key |
HIFGQTSRSNYUFC-ILSJZZIVSA-N |
Isomeric SMILES |
COC(=O)C1=CC=CC=C1CC[C@@H](C2=CC=CC(=C2)/C=C/C3=NC4=C(C=CC(=C4)Cl)C=C3)O.O |
SMILES |
COC(=O)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)O.O |
Canonical SMILES |
COC(=O)C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)O.O |
| 287930-78-3 | |
Pictograms |
Irritant |
Origin of Product |
United States |
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